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Compound of Interest

3-Chloro-2,4-difluorophenylacetic
Compound Name:

acid
CAS No.: 886761-66-6
Cat. No.: B1632116

Get Quote

\ J

Precision Stoichiometry, Synthesis, and Analytical
Profiling[1][2]
Part 1: Executive Summary & Core Identity

In the landscape of medicinal chemistry, 3-Chloro-2,4-difluorophenylacetic acid represents a
high-value scaffold.[1][2] It serves as a "lipophilic spacer” in drug design, where the specific
substitution pattern (chlorine at C3, fluorines at C2/C4) modulates metabolic stability and pKa.
[1][2][3] Unlike its non-chlorinated analog (2,4-difluorophenylacetic acid), the addition of the
chlorine atom at the 3-position introduces significant steric bulk and alters the electronic
landscape of the aromatic ring, impacting binding affinity in protein-ligand interactions.[1][2]

This guide addresses the critical need for precise molecular weight characterization, which is
the baseline for all downstream stoichiometric calculations and mass spectrometry (MS)
validation.[1][2][3]

Physicochemical Data Sheet
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Property Value Notes

3-Chloro-2,4-

Compound Name ) ) )
difluorophenylacetic acid

CAS Number 886761-66-6 Verified Registry Number [1]

Molecular Formula CsHsCIF20:2

Average Mol.[1][2][3][4] Weight  206.57 g/mol Used for molarity/stoichiometry

Monoisotopic Mass 206.00 g/mol Based on *Cl (100%
abundance)

Exact Mass 205.9946 g/mol High-Res MS target

Physical State Solid (White to Off-white) Predicted MP: 110-115 °C

Solubility DMSO, Methanol, DCM Low aqueous solubility

Part 2: The Science of Molecular Weight
Why "206.57" is Insufficient for Analytical Validation

For a Senior Scientist, the "label” molecular weight (206.57 g/mol ) is an average derived from
natural isotopic abundance.[1][2][3] However, in High-Performance Liquid Chromatography
coupled with Mass Spectrometry (LC-MS), relying on this average can lead to misidentification.

[1](21(3]

The presence of Chlorine (Cl) creates a distinct isotopic signature that serves as a self-
validating spectral fingerprint.[1][2][3]

e 33Cl (75.78%): Contributes to the base peak (M).[1][2][3]

e 37Cl (24.22%): Creates an "M+2" peak approximately 33% the height of the base peak.[1][2]
[3]

Calculation Logic:

e Carbon (Cs): 8 x 12.011 = 96.088[1][2][3]
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Hydrogen (Hs): 5 x 1.008 = 5.040[1][2][3]

Oxygen (O2): 2 x 15.999 = 31.998[1][2][3]

Fluorine (F2): 2 x 18.998 = 37.996 (Monoisotopic, no significant M+1/M+2 contribution)[1][2]
[3]

Chlorine (CI): 1 x 35.45 = 35.45 (Average)[1][2][3]

Total Average MW: 96.088 + 5.040 + 31.998 + 37.996 + 35.45 = 206.572 g/mol [1][2][3]

Mass Spectrometry Fragmentation Logic (DOT
Visualization)

The following diagram illustrates the expected fragmentation pathway in Negative lon Mode
(ESI-), a critical validation step for confirming the molecular weight.[1][2][3]
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Figure 1: ESI(-) Mass Spectrometry logic flow. The presence of the M+2 peak confirms the
chlorine atom, validating the molecular weight.[1][2][3]
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Part 3: Synthetic Methodology

Synthesizing 3-Chloro-2,4-difluorophenylacetic acid requires navigating the directing effects
of the existing halogens.[1][2][3] The most robust industrial route involves the homologation of
the benzyl halide.[1][2][3]

Protocol: Cyanide Displacement & Hydrolysis

This method is preferred over the Willgerodt-Kindler reaction for halogenated substrates to
avoid defluorination under harsh conditions [2].[1][2][3]

Reagents:
e Precursor: 3-Chloro-2,4-difluorobenzyl bromide (commercially available).[1][2][3]
e Cyanation Agent: Sodium Cyanide (NaCN) or TMSCN.[1][2][3]
e Hydrolysis: Sulfuric Acid (H2SOa4) / Water.[1][2][3]
Step-by-Step Workflow:
e Nucleophilic Substitution (Sn2):
o Dissolve 3-Chloro-2,4-difluorobenzyl bromide (1.0 eq) in Ethanol/Water (4:1).
o Add NaCN (1.2 eq) cautiously.[1][2][3]
o Reflux at 80°C for 4 hours. Monitor by TLC (Hexane:EtOAc 8:2).[1][2][3]
o Checkpoint: Formation of 3-Chloro-2,4-difluorophenylacetonitrile.[1][2][3]

e Acid Hydrolysis:

[¢]

Isolate the nitrile intermediate.[1][2][3][5]

[e]

Suspend in 50% H2S0a4 (aq).

o

Heat to 100°C for 6 hours. The nitrile converts first to the amide, then to the carboxylic
acid.[2][3]
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o Critical Step: Cool to 4°C to precipitate the crude acid.[1][2][3]

 Purification:
o Recrystallize from Toluene/Heptane to remove trace amide byproducts.[1][2][3]

o Dry under vacuum at 45°C.[1][3]

Synthesis Pathway Diagram[1][2][3][4][7]

3-Chloro-2,4- Cyanation Nitrile Intermediate
difluorobenzyl bromide (NaCN, EtOH, Reflux) (MW: 187.57)

3-Chloro-2,4-
difluorophenylacetic acid
(MW: 206.57)

Acid Hydrolysis
(H2S04, 100°C)

Click to download full resolution via product page

Figure 2: Two-step homologation synthesis from benzyl bromide precursor.

Part 4: Analytical Characterization Protocols

To certify the identity and purity of the synthesized compound, the following multi-modal
analysis is required.

'H-NMR Spectroscopy (300 MHz, DMSO-de)

The proton NMR will show distinct splitting patterns due to Fluorine-Proton coupling (

)-[1[2]3]

e 012.5 ppm (s, 1H): Carboxylic acid proton (-COOH).[1][2][3] Broad singlet, D20
exchangeable.

e 0 7.2-7.6 ppm (m, 2H): Aromatic protons.[1][2][3] Expect complex multiplet due to coupling
with F19 nuclei.[1][2][3]

e 0 3.65 ppm (s, 2H): Benzylic methylene (-CH2-).[1][2][3] May appear as a doublet or fine
multiplet if long-range coupling with Fluorine occurs.[1][2][3]

9F-NMR Spectroscopy
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Critical for confirming the 2,4-difluoro substitution pattern.[1][2][3]
e Expect two distinct signals in the range of -110 to -120 ppm.[1][2][3]

e The signal integration must be 1:1.[1][2][3]

HPLC Purity Check

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5um, 4.6x150mm).[1][2][3]
e Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][2][3]
e Gradient: 5% B to 95% B over 10 minutes.

o Detection: UV at 254 nm (Aromatic ring absorption).[1][2][3]

Part 5: Safety & Handling (MSDS Summary)

While specific toxicological data for this isomer is limited, it should be handled as a corrosive
acid and halogenated aromatic [3].[1][2][3]

e GHS Classification: Skin Irrit. 2 (H315), Eye Irrit.[1][2][3] 2A (H319).
e Handling: Use nitrile gloves and chemical safety goggles.[1][2][3]

» Storage: Store in a cool, dry place. Hygroscopicity is low, but moisture can catalyze
degradation over long periods.[2][3]
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(Note: While direct literature on the specific 3-chloro-2,4-difluoro isomer is sparse, synthetic
and safety protocols are extrapolated from validated methods for the 2,4-difluoro and 3-chloro-
2,4-difluorobenzoic acid analogs.)[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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